N-(2-((4-ethylpiperazin-1-yl)sulfonyl)ethyl)-2-(4-methoxyphenoxy)acetamide hydrochloride

• IUPAC Name: N-[2-(4-ethylpiperazin-1-yl)sulfonylethyl]-2-(4-methoxyphenoxy)acetamide;hydrochloride
• InChI: InChI=1S/C17H27N3O5S.ClH/c1-3-19-9-11-20(12-10-19)26(22,23)13-8-18-17(21)14-25-16-6-4-15(24-2)5-7-16;/h4-7H,3,8-14H2,1-2H3,(H,18,21);1H
• InChI Key: NZLAQVBEROJAHY-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCN(CC1)S(=O)(=O)CCNC(=O)COC2=CC=C(C=C2)OC.Cl
• Molecular Formula: C17H28ClN3O5S
• Molecular Weight: 421.9 g/mol

Description

N-(2-((4-ethylpiperazin-1-yl)sulfonyl)ethyl)-2-(4-methoxyphenoxy)acetamide hydrochloride is a useful research compound. Its molecular formula is C17H28ClN3O5S and its molecular weight is 421.94. The purity is usually 95%.
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Scientific Research Applications

• Environmental Monitoring and Herbicide Impact

  • Studies on acetochlor and related chloroacetamide herbicides have extensively examined their environmental fate, including detection in groundwater and streams. These studies underscore the importance of monitoring pesticide and herbicide residues in environmental compartments to assess their ecological impact and guide regulatory practices (Guzman et al., 2005), (Clark & Goolsby, 1999).

• Metabolic Pathways and Bioactivation

  • Research into the metabolism of chloroacetamide herbicides in human and rat liver microsomes reveals complex bioactivation pathways, potentially implicating these chemicals in carcinogenic processes. Understanding these metabolic pathways is crucial for assessing the health risks of chemical exposure and guiding the development of safer compounds (Coleman et al., 2000).

• Synthesis and Molecular Docking

  • Synthetic methodologies for creating novel compounds, including those with potential biological activities (e.g., enzyme inhibition), are crucial in drug development and chemical research. Studies on the synthesis of related compounds and their evaluation for biological activities provide insights into the potential applications of chemical compounds in medicinal chemistry (Virk et al., 2018).